Cas no 1804829-16-0 (6-(Chloromethyl)-3-(difluoromethyl)-2-iodo-4-(trifluoromethoxy)pyridine)

• Product Name: 6-(Chloromethyl)-3-(difluoromethyl)-2-iodo-4-(trifluoromethoxy)pyridine
• CAS No: 1804829-16-0
• MF: C₈H₄ClF₅INO
• MW: 387.472950935364
• CID: 4837210
• Update Time: 2025-10-28

6-(Chloromethyl)-3-(difluoromethyl)-2-iodo-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Chloromethyl)-3-(difluoromethyl)-2-iodo-4-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H4ClF5INO/c9-2-3-1-4(17-8(12,13)14)5(6(10)11)7(15)16-3/h1,6H,2H2
• InChI Key： OSDIWVXSEFUQFK-UHFFFAOYSA-N
• SMILES： IC1=C(C(F)F)C(=CC(CCl)=N1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 255
• XLogP3: 3.8
• Topological Polar Surface Area: 22.1

Additional information on 6-(Chloromethyl)-3-(difluoromethyl)-2-iodo-4-(trifluoromethoxy)pyridine

Research Brief on 6-(Chloromethyl)-3-(difluoromethyl)-2-iodo-4-(trifluoromethoxy)pyridine (CAS: 1804829-16-0)

The compound 6-(Chloromethyl)-3-(difluoromethyl)-2-iodo-4-(trifluoromethoxy)pyridine (CAS: 1804829-16-0) has recently emerged as a promising intermediate in the development of novel agrochemicals and pharmaceuticals. This halogen-rich pyridine derivative exhibits unique structural features that make it particularly valuable for further chemical modifications. Recent studies have focused on its potential as a building block for active ingredients in crop protection agents, leveraging its trifluoromethoxy and difluoromethyl groups which are known to enhance bioavailability and metabolic stability.

In a 2023 study published in the Journal of Agricultural and Food Chemistry, researchers demonstrated the compound's utility in synthesizing new fungicides targeting resistant strains of wheat rust. The presence of multiple halogen atoms allows for diverse cross-coupling reactions, enabling the creation of structurally complex molecules with improved binding affinity to fungal cytochrome P450 enzymes. The iodine at the 2-position was specifically highlighted as crucial for subsequent Suzuki-Miyaura coupling reactions.

From a pharmaceutical perspective, preliminary investigations suggest this pyridine derivative could serve as a precursor for kinase inhibitors. A patent application (WO2023056342) filed in early 2023 describes its use in developing JAK3 inhibitors, where the chloromethyl group facilitates attachment of various pharmacophores. Molecular modeling studies indicate the trifluoromethoxy group contributes to enhanced blood-brain barrier penetration, potentially opening applications in CNS drug development.

The synthesis of 1804829-16-0 has been optimized in recent industrial research, with a 2022 Organic Process Research & Development publication reporting a 72% yield improvement through continuous flow chemistry methods. This advancement addresses previous challenges with the exothermic nature of the iodination step. Environmental impact assessments of the production process have also been conducted, showing favorable biodegradation profiles for byproducts compared to similar halogenated compounds.

Current research gaps include comprehensive toxicological profiling and exploration of its use in metal-catalyzed reactions. Several pharmaceutical companies have included this compound in their 2024 development pipelines, particularly for antiviral applications where its halogen-rich structure may interfere with viral polymerase activity. The compound's stability under physiological conditions remains an active area of investigation, with recent pH stability studies showing promising results between pH 4-8.